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Compound of Interest

Compound Name: NCC-149

Cat. No.: B609493

For Researchers, Scientists, and Drug Development Professionals

Introduction

NCC-149 is a potent and selective inhibitor of Histone Deacetylase 8 (HDACS8), a class |
histone deacetylase.[1][2][3] Its chemical name is N-hydroxy-3-(1-((phenylthio)methyl)-1H-
1,2,3-triazol-4-yl)benzamide.[2] HDACS is implicated in the regulation of gene expression and
has been identified as a therapeutic target in various diseases, including T-cell lymphomas and
neuroblastoma. NCC-149's inhibitory action on HDACS8 leads to an increase in the acetylation
of HDACS substrates, a key mechanism in its biological activity. A primary non-histone
substrate of HDACS is the Structural Maintenance of Chromosomes 3 (SMC3) protein, a core
component of the cohesin complex.[4][5][6] By preventing the deacetylation of SMC3, NCC-
149 can modulate the cohesin cycle, which plays a critical role in sister chromatid cohesion,
DNA repair, and gene expression.[4][5][7] These application notes provide a detailed protocol
for the preparation of a stock solution of NCC-149 in Dimethyl Sulfoxide (DMSOQO) for use in in
vitro research applications.

Data Presentation

Quantitative data for NCC-149 is summarized in the table below for easy reference.
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Property Value Reference

N-hydroxy-3-(1-
Chemical Name ((phenylthio)methyl)-1H-1,2,3- [2]

triazol-4-yl)benzamide

Molecular Formula C16H14N4O2S N/A
Molecular Weight 326.37 g/mol N/A
Appearance Solid powder N/A
Solubility Soluble in DMSO N/A
Purity >98% (typical) N/A
Storage (Powder) -20°C for long-term storage N/A
Storage (Stock Solution) -20°C or -80°C [1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM NCC-149 Stock
Solution in DMSO

This protocol details the steps to prepare a 10 mM stock solution of NCC-149 in DMSO. This
concentration is a common starting point for subsequent dilutions to working concentrations for
cell culture experiments.

Materials:

NCC-149 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance

Calibrated micropipettes and sterile tips
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» \ortex mixer
o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Calculation:

To prepare a 10 mM stock solution, the required mass of NCC-149 can be calculated using the
following formula:

Mass (mg) = Desired Concentration (mM) x Molecular Weight ( g/mol ) x Volume (L) x 1000
For preparing 1 mL (0.001 L) of a 10 mM stock solution of NCC-149 (MW = 326.37 g/mol ):
Mass (mg) = 10 mM x 326.37 g/mol x 0.001 L x 1000 = 3.2637 mg

Procedure:

o Preparation: In a sterile environment (e.g., a laminar flow hood), bring the NCC-149 powder
and DMSO to room temperature.

o Weighing: Carefully weigh out approximately 3.26 mg of NCC-149 powder on a calibrated
analytical balance and transfer it to a sterile microcentrifuge tube. Record the exact weight.

o Solvent Addition: Based on the actual weight of the NCC-149 powder, calculate the precise
volume of DMSO required to achieve a 10 mM concentration. For example, if 3.26 mg of
powder was weighed, add 1.0 mL of DMSO to the tube.

 Dissolution: Tightly cap the microcentrifuge tube and vortex the solution until the NCC-149
powder is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if
necessary. Visually inspect the solution to ensure there are no visible particles.

» Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes
(e.g., 20 pL) in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

e Storage: Store the aliquots at -20°C or -80°C for long-term storage. When stored at -80°C,
the stock solution is stable for up to 6 months; at -20°C, it is stable for up to 1 month.[1]

Protocol 2: Preparation of Working Solutions from Stock
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For cell-based assays, the concentrated DMSO stock solution must be diluted to the final
working concentration in the cell culture medium. It is crucial to ensure that the final
concentration of DMSO in the culture medium is non-toxic to the cells, typically below 0.5%
(VIv).

Procedure:
e Thawing: Thaw a single aliquot of the 10 mM NCC-149 stock solution at room temperature.

o Serial Dilution (Recommended): To achieve a low final concentration and ensure
homogeneity, perform serial dilutions. For example, to achieve a final concentration of 10 uM
in a final volume of 1 mL of cell culture medium:

o Prepare an intermediate dilution by adding 1 pL of the 10 mM stock solution to 99 pL of
sterile cell culture medium to get a 100 uM solution.

o Add 100 pL of the 100 uM intermediate solution to 900 pL of cell culture medium to
achieve the final 10 uM concentration.

 Direct Dilution (for higher concentrations): For higher working concentrations, a direct dilution
may be feasible. For example, to make a 10 uM working solution directly from a 10 mM
stock, you would perform a 1:1000 dilution (e.g., add 1 pL of stock to 999 uL of medium).

e Mixing: Gently mix the final working solution by pipetting up and down before adding it to the
cells.

» Control: Always include a vehicle control in your experiments, which consists of the cell
culture medium with the same final concentration of DMSO as the drug-treated samples.

Visualizations

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b609493?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Preparation

Bring NCC-149 powder and
DMSO to room temperature

'

Weigh NCC-149 powder

Dissollution

Add calculated
volume of DMSO

'

Vortex until fully dissolved

Storage
y

Aliguot into single-use tubes

'

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing NCC-149 stock solution.
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Caption: NCC-149 inhibits HDACS, leading to increased SMC3 acetylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b609493?utm_src=pdf-body-img
https://www.benchchem.com/product/b609493?utm_src=pdf-body
https://www.benchchem.com/product/b609493?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

1. medchemexpress.com [medchemexpress.com]

2. Design, synthesis, and biological activity of NCC149 derivatives as histone deacetylase 8-
selective inhibitors - PubMed [pubmed.ncbi.nim.nih.gov]

» 3. Binding mechanism and distant regulation of histone deacetylase 8 by PCI-34051 - PMC
[pmc.ncbi.nlm.nih.gov]

e 4. HDACS8 mutations in Cornelia de Lange Syndrome affect the cohesin acetylation cycle -
PMC [pmc.ncbi.nim.nih.gov]

o 5. researchgate.net [researchgate.net]
e 6. Research Portal [researchdiscovery.drexel.edu]
e 7. Reversible acetylation of HDACS regulates cell cycle - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for Preparing NCC-149
Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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